Cas no 2229244-10-2 (4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}pyrrolidin-2-one)

• Product Name: 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}pyrrolidin-2-one
• CAS No: 2229244-10-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5856692
• PubChem ID: 165627855
• Update Time: 2025-05-23

4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}pyrrolidin-2-one
• EN300-1773322
• 4-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}pyrrolidin-2-one
• 2229244-10-2

• Inchi： 1S/C10H13N3O/c14-9-4-6(5-11-9)10-7-2-1-3-8(7)12-13-10/h6H,1-5H2,(H,11,14)(H,12,13)
• InChI Key： OMNXGIZKNBRBNL-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}pyrrolidin-2-one

Chemical Profile of 4-{1H,4H,5H,6H-cyclopentacypyrazol-3-yl}pyrrolidin-2-one (CAS No. 2229244-10-2)

4-{1H,4H,5H,6H-cyclopentacypyrazol-3-yl}pyrrolidin-2-one (CAS No. 2229244-10-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound belongs to the class of heterocyclic derivatives, characterized by the presence of fused rings containing nitrogen atoms, which are known to play a crucial role in modulating biological pathways. The specific arrangement of the cyclopentacypyrazole and pyrrolidinone moieties in this molecule imparts distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

The cyclopentacypyrazole moiety is particularly noteworthy, as it represents a less explored scaffold compared to more conventional heterocycles such as benzopyrans or piperazines. The cyclopentane ring fused with a pyrazole ring introduces conformational flexibility while maintaining a rigid core structure, which can be exploited for binding interactions with biological targets. This structural motif has been implicated in various biological processes, including enzyme inhibition and receptor binding. The 3-position substituent on the cyclopentacypyrazole ring further enhances the compound's diversity, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic profiles.

The pyrrolidin-2-one component of the molecule contributes an additional layer of complexity, providing a nitrogen-rich environment that can interact with biological systems through hydrogen bonding or other non-covalent interactions. Pyrrolidinone derivatives are well-documented for their role in drug discovery, often serving as key pharmacophores in therapeutic agents targeting neurological disorders, inflammation, and cancer. The combination of these two distinct moieties in 4-{1H,4H,5H,6H-cyclopentacypyrazol-3-yl}pyrrolidin-2-one suggests potential applications across multiple therapeutic areas.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their potential biological activity. Virtual screening techniques combined with molecular docking studies have been employed to predict the binding affinity of this compound to various protein targets. Preliminary results indicate that 4-{1H,4H,5H,6H-cyclopentacypyrazol-3-yl}pyrrolidin-2-one may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and tumor progression. These findings align with the growing interest in developing small-molecule inhibitors that modulate these pathways through novel mechanisms.

In vitro studies have begun to explore the mechanistic basis of any observed biological activity. Initial assays have focused on evaluating the compound's interaction with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key mediators of inflammatory responses. Additionally, its potential interaction with receptor targets like peroxisome proliferator-activated receptors (PPARs) has been investigated due to their role in regulating lipid metabolism and cellular differentiation. The unique structural features of this compound, particularly the cyclopentacypyrazole-pyrrolidinone fusion, may provide advantages over existing therapeutic agents by offering improved selectivity or reduced toxicity.

The synthesis of 4-{1H,4H,5H,6H-cyclopentacypyrazol-3-yl}pyrrolidin-2-one presents both challenges and opportunities for medicinal chemists. The construction of the cyclopentacypyrazole core requires multi-step synthetic strategies that often involve transition metal catalysis or sophisticated cyclization reactions. However, recent methodological advances have streamlined these processes, making it more feasible to access such complex scaffolds efficiently. The development of scalable synthetic routes is crucial for advancing this compound towards preclinical evaluation.

The pharmacokinetic properties of 4-{1H,4H,5H,6H-cyclopentacypyrazol-3-yl}pyrrolidin-2-one are also under investigation to assess its suitability for therapeutic applications. In silico predictions suggest that the molecule may exhibit favorable solubility and metabolic stability characteristics due to its nitrogen-rich structure. However, experimental validation through physicochemical property analysis and pharmacokinetic studies is necessary to confirm these predictions and guide further optimization efforts.

As research continues to uncover new biological functions associated with heterocyclic compounds like cyclopentacypyrazoles, the potential applications of 4-{1H,4H,5H,6H-cyclopentacypyrazol-3-yl}pyrrolidin-2-one are expected to expand. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits. The integration of high-throughput screening technologies with structural biology approaches will accelerate the discovery process by rapidly identifying lead compounds capable of modulating disease-relevant pathways.

The long-term goal is to develop novel therapeutics based on structures like 4-{1H,4H,5H,6H-cyclopentacypyrazol-3-yl}pyrrolidin-2-one that address unmet medical needs through innovative mechanisms of action. By leveraging cutting-edge synthetic methodologies and interdisciplinary research approaches, this compound holds promise as a valuable tool in pharmaceutical development pipelines aimed at treating conditions ranging from chronic inflammation to neoplastic diseases.